2-(3-Bromopropyl)-1,4-difluorobenzene

• CAS No.: 1057678-45-1
• Molecular Formula: C9H9BrF2
• Molecular Weight: 235.07 g/mol
• IUPAC Name: 2-(3-bromopropyl)-1,4-difluorobenzene
• InChI: InChI=1S/C9H9BrF2/c10-5-1-2-7-6-8(11)3-4-9(7)12/h3-4,6H,1-2,5H2
• InChI Key: IMWOYTFDJCPRFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)CCCBr)F

Description

2-(3-Bromopropyl)-1,4-difluorobenzene is a brominated aromatic compound featuring a 3-bromopropyl chain attached to the benzene ring at position 2, with fluorine substituents at positions 1 and 4.

• Molecular Formula: Likely $ \text{C}9\text{H}9\text{BrF}_2 $, based on the structurally similar 2-(3-bromopropyl)-1,3-difluorobenzene .
• Molecular Weight: Estimated as ~235.07 g/mol (consistent with its 1,3-difluoro isomer) .
• Key Features: The bromopropyl group provides reactivity for nucleophilic substitutions, while the electron-withdrawing fluorine atoms influence electronic properties and stability .

Comparison with Similar Compounds

Positional Isomers: 1,3-Difluoro vs. 1,4-Difluoro Substitution

Compound : 2-(3-Bromopropyl)-1,3-difluorobenzene

• CAS : 401939-94-4
• Molecular Formula : $ \text{C}9\text{H}9\text{BrF}_2 $
• Molecular Weight : 235.07 g/mol
• Key Differences : Fluorine substituents at positions 1 and 3 alter electronic distribution compared to the 1,4 isomer. This may affect dipole moments, boiling points, and reactivity in electrophilic aromatic substitution (e.g., slower reaction rates due to meta-directing fluorine) .

Functional Group Variations: Bromopropoxy vs. Bromopropyl

Compound : 2-(3-Bromopropoxy)-1,4-dimethylbenzene

• Molecular Formula : $ \text{C}{12}\text{H}{15}\text{BrO} $ (estimated)

Aromatic System Variations: Naphthalene vs. Benzene

Compound : 2-(3-Bromopropyl)naphthalene

• Molecular Formula : $ \text{C}{13}\text{H}{13}\text{Br} $
• Key Differences : The naphthalene core extends conjugation, increasing molecular weight (estimated ~237.14 g/mol) and π-π stacking interactions. This could enhance stability in polymeric applications but reduce solubility in polar solvents compared to benzene-based analogs .

Bromoalkyl Chain Length: Propyl vs. Ethyl

Compound : 2-[3-(N-Phthalimido)propyl]pyrimidines (e.g., 7c, d from )

• Synthesis : Prepared via alkylation with N-(3-bromopropyl)phthalimide, yielding 62–64% efficiency .
• Key Differences : A 3-bromopropyl chain (vs. shorter ethyl chains) offers greater flexibility and lower steric hindrance, favoring nucleophilic substitutions. The target compound’s difluoro substituents may further modulate reactivity by withdrawing electron density from the reaction site .

Data Table: Structural and Functional Comparisons

Compound Name	CAS Number	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Features	References
2-(3-Bromopropyl)-1,4-difluorobenzene	Not provided	$ \text{C}9\text{H}9\text{BrF}_2 $	1,4-F; 2-bromopropyl	~235.07	High reactivity in alkylation
2-(3-Bromopropyl)-1,3-difluorobenzene	401939-94-4	$ \text{C}9\text{H}9\text{BrF}_2 $	1,3-F; 2-bromopropyl	235.07	Altered electronic effects
2-(3-Bromopropoxy)-1,4-dimethylbenzene	Not provided	$ \text{C}{12}\text{H}{15}\text{BrO} $	1,4-CH$_3$; 2-bromopropoxy	~255.15	Increased polarity
2-(3-Bromopropyl)naphthalene	Not provided	$ \text{C}{13}\text{H}{13}\text{Br} $	Naphthalene core	~237.14	Enhanced π-π interactions